Cas no 82534-75-6 (α-Arteether)

α-Arteether structure

Product Name:α-Arteether

CAS No:82534-75-6

Molecular Formula:C₁₇H₂₈O₅

Molecular Weight:312.40122

CID:859517

PubChem ID:158150

α-Arteether Properties

Names and Identifiers

- (3R,12aR)-3,6α,9β-Trimethyl-3β,12α-epoxy-3,4,5,5aα,6,7,8,8aα,9,10-decahydro-10α-ethoxypyrano[4,3-j]-1,2-benzodioxepin
- (3R,5aα,8aα,12aR)-10α-Ethoxydecahydro-3,6α,9β-trimethyl-3β,12α-epoxypyrano[4,3-j]-1,2-benzodioxepin
- (3R,5aS,6R,8aS,9R,10R,12R,12aR)-10-Ethoxydecahydro-3,6,9-triMethyl-3,12-epoxy -12H-pyrano[4,3-j]-1,2-benzodioxepin
- α-Arteether
- 3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-BENZODIOXEPIN, 10-ETHOXYDECAHYDRO-3,6,9-TRIMETHYL-, (3R-(3ALPHA,5ABETA,6BETA,8ABETA,9ALPHA,10BETA,12BETA,12AR*))-
- NS00076325
- ?-Arteether
- DTXCID80154318
- 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin, 10-ethoxydecahydro-3,6,9-trimethyl-, (3R,5aS,6R,8aS,9R,10R,12R,12aR)-
- DTXSID50231827
- 3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-BENZODIOXEPIN, 10-ETHOXYDECAHYDRO-3,6,9-TRIMETHYL-, (3R-(3.ALPHA.,5A.BETA.,6.BETA.,8A.BETA.,9.ALPHA.,10.BETA.,12.BETA.,12AR*))-
- CHEMBL345679
- alpha-arteether
- (3R,12aR)-3,6alpha,9beta-Trimethyl-3beta,12alpha-epoxy-3,4,5,5aalpha,6,7,8,8aalpha,9,10-decahydro-10alpha-ethoxypyrano[4,3-j]-1,2-benzodioxepin
- (1R,4S,5R,8S,9R,10R,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecane
- R6TF0B136Q
- Q27287865
- .ALPHA.-ARTEETHER
- 82534-75-6
- UNII-R6TF0B136Q
- +Expand
- InChIKey： NLYNIRQVMRLPIQ-LTLPSTFDSA-N
- Inchi： InChI=1S/C17H28O5/c1-5-18-14-11(3)13-7-6-10(2)12-8-9-16(4)20-15(19-14)17(12,13)22-21-16/h10-15H,5-9H2,1-4H3/t10-,11-,12+,13+,14-,15-,16-,17-/m1/s1
- SMILES： CCOC1C(C2CCC(C3C24C(O1)OC(CC3)(OO4)C)C)C

Computed Properties

Exact Mass: 312.19400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 312.19367399g/mol
Heavy Atom Count: 22
Complexity: 443
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 46.2Å²

Experimental Properties

LogP: 3.23090
PSA: 46.15000

α-Arteether Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	A774295-5mg	α-Arteether	82534-75-6		5mg	$ 178.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-471018-5 mg	α-Arteether,	82534-75-6		5mg	￥2,482.00	2023-07-11

α-Arteether Related Literature

1. Synthesis and antimalarial activity of novel bicyclic and tricyclic aza-peroxides

Lalit Yadav,Mohit K. Tiwari,Bharti Rajesh Kumar Shyamlal,Manas Mathur,Ajit K. Swami,Sunil K. Puri,Niraj K. Naikade,Sandeep Chaudhary RSC Adv. 2016 6 23718
2. Self-nanoemulsifying drug delivery systems (SNEDDS) for oral delivery of arteether: pharmacokinetics, toxicity and antimalarial activity in mice

Pankaj Dwivedi,Renuka Khatik,Kiran Khandelwal,Richa Srivastava,Isha Taneja,Kanumuri Siva Rama Raju,Hemlata Dwivedi,Prashant Shukla,Pramod Gupta,Sarika Singh,Renu Tripathi,Sarvesh Kumar Paliwal,Wahajuddin,Anil Kumar Dwivedi,Prabhat Ranjan Mishra RSC Adv. 2014 4 64905
3. Optimisation of the allylsilane approach to C-10 deoxo carba analogues of dihydroartemisinin: synthesis and in vitro antimalarial activity of new, metabolically stable C-10 analogues

Paul M. O'Neill,Matthew Pugh,Andrew V. Stachulski,Stephen A. Ward,Jill Davies,B. Kevin Park antimalarial activity of new metabolically stable C-10 analogues. Paul M. O'Neill Matthew Pugh Andrew V. Stachulski Stephen A. Ward Jill Davies B. Kevin Park J. Chem. Soc. Perkin Trans. 1 2001 2682
4. In vitro antimalarial activity and molecular modeling studies of novel artemisinin derivatives

Rashmi Gaur,Harveer Singh Cheema,Yogesh Kumar,Suriya Pratap Singh,Dharmendra K. Yadav,Mahendra Padurang Darokar,Feroz Khan,Rajendra Singh Bhakuni RSC Adv. 2015 5 47959
5. Tandem silica gel-catalysed rearrangements and subsequent Baeyer–Villiger reactions of artemisinin derivatives

Boris Yagen,Yu Ming Pu,Herman J. C. Yeh,Herman Ziffer J. Chem. Soc. Perkin Trans. 1 1994 843
6. In vitro antimalarial activity and molecular modeling studies of novel artemisinin derivatives

Rashmi Gaur,Harveer Singh Cheema,Yogesh Kumar,Suriya Pratap Singh,Dharmendra K. Yadav,Mahendra Padurang Darokar,Feroz Khan,Rajendra Singh Bhakuni RSC Adv. 2015 5 47959
7. Artemisinin and its derivatives: a novel class of anti-malarial and anti-cancer agents

Devdutt Chaturvedi,Abhishek Goswami,Partha Pratim Saikia,Nabin C. Barua,Paruchuri G. Rao Chem. Soc. Rev. 2010 39 435
8. Thermodynamic and kinetic investigation of monoketo-aldehyde-peroxyhemiacetal (MKA), a stereolabile degradation product of dihydroartemisinin

D. Kotoni,M. Piras,W. Cabri,F. Giorgi,A. Mazzanti,M. Pierini,M. Quaglia,C. Villani,F. Gasparrini RSC Adv. 2014 4 32847
9. Study towards improving artemisinin-based combination therapies

Hai-Ning Lyu,Nan Ma,Yuqing Meng,Xing Zhang,Yin-Kwan Wong,Chengchao Xu,Fulong Liao,Tingliang Jiang,Youyou Tu,Jigang Wang Nat. Prod. Rep. 2021 38 1243
10. One-pot green synthesis of β-artemether/arteether

Atul Kumar,Ajay Kumar Bishnoi RSC Adv. 2014 4 31973

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